Cas no 22965-89-5 (10-(5,6-dimethylhept-3-en-2-yl)-1-hydroxy-7a,9a-dimethyl-3-oxohexadecahydro-4H-3b,12b-ethenocyclopenta[1,2]phenanthro[9,10-c]furan-5-yl acetate)
22965-89-5 structure
Product Name:10-(5,6-dimethylhept-3-en-2-yl)-1-hydroxy-7a,9a-dimethyl-3-oxohexadecahydro-4H-3b,12b-ethenocyclopenta[1,2]phenanthro[9,10-c]furan-5-yl acetate
CAS No:22965-89-5
MF:C34H50O5
MW:538.757811069489
CID:912510
PubChem ID:283747
Update Time:2025-04-19
10-(5,6-dimethylhept-3-en-2-yl)-1-hydroxy-7a,9a-dimethyl-3-oxohexadecahydro-4H-3b,12b-ethenocyclopenta[1,2]phenanthro[9,10-c]furan-5-yl acetate Chemical and Physical Properties
Names and Identifiers
-
- 10-(5,6-dimethylhept-3-en-2-yl)-1-hydroxy-7a,9a-dimethyl-3-oxohexadecahydro-4H-3b,12b-ethenocyclopenta[1,2]phenanthro[9,10-c]furan-5-yl acetate
- NSC138936
- NSC-138936
- 22965-89-5
-
- Inchi: 1S/C34H50O5/c1-19(2)20(3)8-9-21(4)24-10-11-25-31(24,6)14-13-26-32(7)15-12-23(38-22(5)35)18-33(32)16-17-34(25,26)28-27(33)29(36)39-30(28)37/h8-9,16-17,19-21,23-28,30,37H,10-15,18H2,1-7H3
- InChI Key: OLKZSFWTJTYYSJ-UHFFFAOYSA-N
- SMILES: O1C(C2C(C1O)C13C=CC42CC(CCC4(C)C1CCC1(C)C(C(C=CC(C)C(C)C)C)CCC31)OC(C)=O)=O
Computed Properties
- Exact Mass: 538.365825
- Monoisotopic Mass: 538.365825
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 39
- Rotatable Bond Count: 6
- Complexity: 1090
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 13
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 72.8
- XLogP3: 7.9
Experimental Properties
- Density: 1.15
- Boiling Point: 636.1°C at 760 mmHg
- Flash Point: 195.3°C
- Refractive Index: 1.563
- PSA: 72.83000
- LogP: 6.69900
10-(5,6-dimethylhept-3-en-2-yl)-1-hydroxy-7a,9a-dimethyl-3-oxohexadecahydro-4H-3b,12b-ethenocyclopenta[1,2]phenanthro[9,10-c]furan-5-yl acetate Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
22965-89-5 (10-(5,6-dimethylhept-3-en-2-yl)-1-hydroxy-7a,9a-dimethyl-3-oxohexadecahydro-4H-3b,12b-ethenocyclopenta[1,2]phenanthro[9,10-c]furan-5-yl acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent